![molecular formula C18H13F3N4S B287501 3-(3,5-Dimethylphenyl)-6-[2-(trifluoromethyl)phenyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole](/img/structure/B287501.png)
3-(3,5-Dimethylphenyl)-6-[2-(trifluoromethyl)phenyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3-(3,5-Dimethylphenyl)-6-[2-(trifluoromethyl)phenyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole, also known as DT-010, is a chemical compound that has been extensively studied for its potential therapeutic applications. DT-010 belongs to the class of triazolo-thiadiazole derivatives and has shown promising results in several scientific studies.
Mechanism of Action
3-(3,5-Dimethylphenyl)-6-[2-(trifluoromethyl)phenyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole exerts its anti-cancer activity by targeting several cellular pathways, including the PI3K/Akt/mTOR and MAPK/ERK signaling pathways. This compound has been shown to inhibit the activity of these pathways, leading to the induction of apoptosis and inhibition of cell proliferation.
Biochemical and Physiological Effects
This compound has been shown to have several biochemical and physiological effects, including the inhibition of angiogenesis, the induction of apoptosis, and the inhibition of cell proliferation. This compound has also been shown to modulate the expression of several genes involved in cancer progression, including Bcl-2, Bax, and p53.
Advantages and Limitations for Lab Experiments
3-(3,5-Dimethylphenyl)-6-[2-(trifluoromethyl)phenyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has several advantages for lab experiments, including its potent anti-cancer activity and its ability to target multiple cellular pathways. However, this compound also has some limitations, including its low solubility in water and its potential toxicity at high doses.
Future Directions
There are several future directions for the study of 3-(3,5-Dimethylphenyl)-6-[2-(trifluoromethyl)phenyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole, including the development of more potent derivatives, the investigation of its potential use in combination with other anti-cancer agents, and the exploration of its potential use in other disease indications, such as inflammatory diseases and neurodegenerative disorders. Additionally, further studies are needed to elucidate the precise mechanism of action of this compound and to investigate its potential side effects and toxicity in vivo.
Conclusion
This compound is a promising chemical compound that has shown potent anti-cancer activity in several scientific studies. This compound exerts its anti-cancer activity by targeting multiple cellular pathways, and has several biochemical and physiological effects. While this compound has some limitations, there are several future directions for its study, including the development of more potent derivatives and the investigation of its potential use in other disease indications.
Synthesis Methods
3-(3,5-Dimethylphenyl)-6-[2-(trifluoromethyl)phenyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole can be synthesized using various methods, including the reaction of 3,5-dimethylaniline and 2-(trifluoromethyl)benzaldehyde with thiosemicarbazide in the presence of acetic acid and zinc chloride. The reaction is carried out under reflux conditions, and the resulting product is purified using column chromatography.
Scientific Research Applications
3-(3,5-Dimethylphenyl)-6-[2-(trifluoromethyl)phenyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been extensively studied for its potential therapeutic applications, particularly in the field of cancer research. Several studies have shown that this compound has potent anti-cancer activity against various cancer cell lines, including breast, lung, and colon cancer cells. This compound has also been shown to induce apoptosis, inhibit cell proliferation, and inhibit tumor growth in animal models.
Properties
Molecular Formula |
C18H13F3N4S |
---|---|
Molecular Weight |
374.4 g/mol |
IUPAC Name |
3-(3,5-dimethylphenyl)-6-[2-(trifluoromethyl)phenyl]-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole |
InChI |
InChI=1S/C18H13F3N4S/c1-10-7-11(2)9-12(8-10)15-22-23-17-25(15)24-16(26-17)13-5-3-4-6-14(13)18(19,20)21/h3-9H,1-2H3 |
InChI Key |
LTBNOMIFYYXIKJ-UHFFFAOYSA-N |
SMILES |
CC1=CC(=CC(=C1)C2=NN=C3N2N=C(S3)C4=CC=CC=C4C(F)(F)F)C |
Canonical SMILES |
CC1=CC(=CC(=C1)C2=NN=C3N2N=C(S3)C4=CC=CC=C4C(F)(F)F)C |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.